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Compound Name: 3-Bromo-5-isopropylpyridine

Cat. No.: B166108

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Substituted
Pyridine Scaffold

The pyridine ring is a cornerstone in medicinal chemistry, forming the structural core of
numerous natural products and FDA-approved pharmaceuticals.[1][2] Its unique electronic
properties and ability to be readily functionalized make it a privileged scaffold in modern drug
discovery.[3] Pyridine derivatives are integral to a wide array of therapeutic agents, from anti-
inflammatory to anti-cancer drugs.[3][4] Among the vast landscape of pyridine-based
intermediates, 3-bromo-5-substituted pyridines serve as versatile building blocks for creating
complex molecular architectures. This guide focuses on 3-Bromo-5-isopropylpyridine, a key
intermediate for introducing a lipophilic isopropyl group and a reactive bromine handle for
further chemical transformations.

Physicochemical Properties of 3-Bromo-5-
isopropylpyridine

Precise physical constants are critical for the design of synthetic routes, purification protocols,
and formulation studies. While experimental data for the boiling and melting points of 3-Bromo-

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b166108?utm_src=pdf-interest
https://lifechemicals.com/blog/building-blocks/401-functionalized-pyridines-as-valuable-building-blocks-in-organic-synthesis-and-medicinal-chemistry
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra01571d
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-intermediates-drug-discovery-synthesis-mk
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-intermediates-drug-discovery-synthesis-mk
https://www.sarchemlabs.com/pyridine-in-pharmaceutical-science-and-synthesis-of-medicinal-compounds/
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

5-isopropylpyridine are not readily available in the literature, we can infer expected ranges by
examining closely related analogs.

Molecular . . - .
Molecular . Melting Point Boiling Point
Compound Weight ( g/mol
Formula ) (°C) (°C)
Not Not
3-Bromo-5- ] )
) o C8H10BrN 200.08 Experimentally Experimentally
isopropylpyridine ] ]
Determined Determined
5-Bromo-2-
_ o C8H10BrN 200.08 27-31 234 - 236
isopropylpyridine
3-Bromopyridine C5H4BrN 158.00 -27 173
3-Bromo-5- ]
o C6H6BrNO 188.02 31-35 Not Available
methoxypyridine
3-Bromo-5- 343.7+£22.0
o C5H4BrNO 174.05 166-170 _
hydroxypyridine (Predicted)[5]

Data for related compounds are provided for comparative purposes. It is anticipated that 3-
Bromo-5-isopropylpyridine would be a liquid or a low-melting solid at room temperature.

Synthetic Protocol: A Rational Approach to 3-
Bromo-5-isopropylpyridine via Kumada Coupling

The introduction of an isopropyl group onto the pyridine ring can be efficiently achieved through
a cross-coupling reaction. The Kumada-Tamao-Corriu cross-coupling, which utilizes a Grignard
reagent and a nickel or palladium catalyst, is a robust and economical choice for this
transformation.[6][7][8] This method is particularly advantageous as it allows for the direct use
of readily prepared Grignard reagents.[7]

The proposed synthesis starts from the commercially available 3,5-dibromopyridine. A selective
mono-substitution is achieved by carefully controlling the stoichiometry of the Grignard reagent.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b166108#physical-constants-of-3-bromo-
5-isopropylpyridine-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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